![molecular formula C21H22FN7O B2602118 N-(3-fluoro-4-methylphenyl)-4-(6-(pyridin-4-ylamino)pyridazin-3-yl)piperazine-1-carboxamide CAS No. 1021262-31-6](/img/structure/B2602118.png)
N-(3-fluoro-4-methylphenyl)-4-(6-(pyridin-4-ylamino)pyridazin-3-yl)piperazine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-fluoro-4-methylphenyl)-4-(6-(pyridin-4-ylamino)pyridazin-3-yl)piperazine-1-carboxamide is a useful research compound. Its molecular formula is C21H22FN7O and its molecular weight is 407.453. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Pharmacokinetics and Metabolism
Pharmacokinetics and metabolism studies are essential for understanding how drug candidates are processed in the body. For instance, the study on the disposition and metabolism of [14C]SB-649868, an orexin 1 and 2 receptor antagonist, in humans provided valuable insights into the drug's pharmacokinetics. The study found that the drug was almost completely eliminated over a 9-day period, primarily via the feces, with urinary excretion accounting for a smaller percentage of total radioactivity. This suggests the importance of fecal excretion in the elimination of certain drug-related materials, highlighting the complex metabolism processes involved (Renzulli et al., 2011).
Neuropharmacology
In neuropharmacology, research on compounds like CERC-301, a GluN2B-selective N-methyl-D-aspartate receptor antagonist, demonstrates the application of chemical compounds in developing treatments for major depressive disorder. The study characterized the preclinical pharmacodynamic and pharmacokinetic properties of CERC-301 to guide dose selection in clinical trials, emphasizing the potential therapeutic benefits of targeting specific neurotransmitter systems (Garner et al., 2015).
Diagnostic Imaging
Diagnostic imaging research explores the use of chemical compounds in enhancing imaging techniques. For example, [18F]DASA-23, developed to measure pyruvate kinase M2 levels by positron emission tomography (PET), represents a novel approach to non-invasively delineate low-grade and high-grade gliomas based on aberrantly expressed biomarkers. This underscores the role of chemical compounds in advancing diagnostic capabilities and improving the accuracy of cancer detection (Patel et al., 2019).
Environmental Exposure and Toxicology
Research on environmental exposure to organophosphorus and pyrethroid pesticides in children highlights the significance of studying the metabolites of chemical compounds in understanding human exposure to environmental toxins. Such studies provide critical data for developing safety regulations and guidelines to protect public health (Babina et al., 2012).
Properties
IUPAC Name |
N-(3-fluoro-4-methylphenyl)-4-[6-(pyridin-4-ylamino)pyridazin-3-yl]piperazine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22FN7O/c1-15-2-3-17(14-18(15)22)25-21(30)29-12-10-28(11-13-29)20-5-4-19(26-27-20)24-16-6-8-23-9-7-16/h2-9,14H,10-13H2,1H3,(H,25,30)(H,23,24,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YQTBKKRKKFSSIW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)N2CCN(CC2)C3=NN=C(C=C3)NC4=CC=NC=C4)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22FN7O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.